2-({3-[(2-Fluorobenzyl)oxy]benzyl}amino)ethanol

• Molecular Formula: C16H18FNO2
• Molecular Weight: 275.32 g/mol
• IUPAC Name: 2-[[3-[(2-fluorophenyl)methoxy]phenyl]methylamino]ethanol
• InChI: InChI=1S/C16H18FNO2/c17-16-7-2-1-5-14(16)12-20-15-6-3-4-13(10-15)11-18-8-9-19/h1-7,10,18-19H,8-9,11-12H2
• InChI Key: VUYHNYOXMMFKOV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)COC2=CC=CC(=C2)CNCCO)F

Description

2-({3-[(2-Fluorobenzyl)oxy]benzyl}amino)ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as FBEA and is a member of the group of compounds called beta-adrenergic agonists.

Mechanism of Action

FBEA is a beta-adrenergic agonist, which means that it binds to and activates beta-adrenergic receptors in the body. These receptors are found in many different tissues, including the heart, lungs, and skeletal muscle. Activation of beta-adrenergic receptors leads to an increase in cyclic AMP (cAMP) levels, which in turn leads to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FBEA are diverse and depend on the tissue in which it is acting. In skeletal muscle, FBEA has been shown to increase protein synthesis and decrease protein degradation, leading to an overall increase in muscle mass. In the heart, FBEA has been shown to improve cardiac function by increasing contractility and decreasing heart rate. In the lungs, FBEA acts as a bronchodilator, leading to improved airway function.

Advantages and Limitations for Lab Experiments

One advantage of using FBEA in lab experiments is its specificity for beta-adrenergic receptors. This allows for precise control over the physiological effects of the compound. However, one limitation of using FBEA is its potential toxicity. High doses of FBEA have been shown to be toxic to cells in vitro, and further studies are needed to determine the safe dosage range for this compound.

Future Directions

There are many potential future directions for research on FBEA. One area of interest is the use of FBEA as a treatment for muscle wasting diseases such as muscular dystrophy. Another area of interest is the use of FBEA as a bronchodilator in the treatment of asthma and other respiratory diseases. Further studies are also needed to determine the safe dosage range and potential side effects of FBEA, as well as its potential use in combination with other therapeutic agents.

Synthesis Methods

The synthesis of FBEA involves a series of chemical reactions. The first step involves the reaction between 2-fluorobenzyl alcohol and 3-bromobenzyl chloride, which produces 3-[(2-fluorobenzyl)oxy]benzyl chloride. This intermediate is then reacted with ethanolamine to produce FBEA. The overall synthesis of FBEA is a complex process that requires careful control of reaction conditions and purification steps.

Scientific Research Applications

FBEA has been studied extensively for its potential therapeutic applications. It has been shown to have a positive effect on skeletal muscle growth and has been investigated as a potential treatment for muscle wasting diseases. FBEA has also been shown to improve cardiac function in animal models of heart failure. In addition, FBEA has been studied for its potential use as a bronchodilator in the treatment of asthma and other respiratory diseases.